Cas no 315661-57-5 (1-Piperazineethanamine,a-ethyl-2-methyl-)
315661-57-5 structure
Product Name:1-Piperazineethanamine,a-ethyl-2-methyl-
CAS No:315661-57-5
MF:C9H21N3
MW:171.283141851425
CID:301130
PubChem ID:14029870
Update Time:2025-04-19
1-Piperazineethanamine,a-ethyl-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazineethanamine,a-ethyl-2-methyl-
- 1-(2-methylpiperazin-1-yl)butan-2-amine
- 1-Piperazineethanamine,-alpha--ethyl-2-methyl-(9CI)
- SCHEMBL716833
- 315661-57-5
- DTXSID50554684
-
- Inchi: 1S/C9H21N3/c1-3-9(10)7-12-5-4-11-6-8(12)2/h8-9,11H,3-7,10H2,1-2H3
- InChI Key: NWWCWUDRWYAUEC-UHFFFAOYSA-N
- SMILES: N1(CC(CC)N)CCNCC1C
Computed Properties
- Exact Mass: 171.173547683g/mol
- Monoisotopic Mass: 171.173547683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 41.3Ų
1-Piperazineethanamine,a-ethyl-2-methyl- Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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